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Compound of Interest

Compound Name: 5-(4-Fluorophenyl)valeric acid

Cat. No.: B1349314

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and common
reactions of 5-(4-Fluorophenyl)valeric acid, a valuable building block in medicinal chemistry
and organic synthesis. The protocols detailed below are based on established chemical
principles and literature precedents, offering guidance for laboratory-scale preparations.

Physicochemical Properties and Spectroscopic
Data

5-(4-Fluorophenyl)valeric acid is a white to light yellow crystalline powder.[1][2] Its key
properties and spectroscopic data are summarized below.

Property Value Reference
Molecular Formula C11H13FO2

Molecular Weight 196.22 g/mol

Melting Point 75-79 °C

Boiling Point 335.6 £ 25.0 °C (Predicted) [2]

CAS Number 24484-22-8
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Spectroscopic Data Summary

Technique Data

Estimated chemical shifts (CDCls, 400 MHz): &
1H NMR 7.15 (t, 2H), 7.00 (t, 2H), 2.62 (t, 2H), 2.35 (t,
2H), 1.65 (m, 4H).

Estimated chemical shifts (CDCls, 100 MHz): &
179.5 (C=0), 161.5 (d, J=243 Hz, C-F), 137.9

13C NMR (C), 129.8 (d, J=8 Hz, CH), 115.2 (d, J=21 Hz,
CH), 35.2 (CH2), 33.8 (CH2), 30.9 (CH2), 24.8
(CH2).

Characteristic Absorptions: ~2950 cm~* (O-H
stretch, carboxylic acid), ~1700 cm~1 (C=0
stretch, carboxylic acid), ~1220 cm~t (C-F
stretch).

IR (Infrared)

Expected m/z: 196 (M+), 179, 151, 123, 109, 95.

Mass Spectrometry (EI) 3]

Experimental Protocols
Synthesis of 5-(4-Fluorophenyl)valeric Acid

The synthesis of 5-(4-Fluorophenyl)valeric acid is typically achieved in a two-step process
starting from fluorobenzene and glutaric anhydride. The initial Friedel-Crafts acylation yields 4-
(4-fluorobenzoyl)butyric acid, which is subsequently reduced to the final product.

Step 1: Synthesis of 4-(4-Fluorobenzoyl)butyric Acid
This protocol is adapted from a patented procedure.[4][5]

Reaction:
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Dissolve 5-(4-Fluorophenyl)valeric acid
in Methanol

Coolto 0 °C

[Slowly add Thionyl Chloridg

[Stir at Room Temperatura
[Monitor by TLC]
Remove Excess Solvent
and Thionyl Chloride
Aqueous Workup
(DCM, NaHCOs, Brine)
Dry Organic Layer
(Na2S0a4)

G’urify by Column Chromatographa

Methyl 5-(4-Fluorophenyl)valerate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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